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Compound of Interest

Compound Name: Dibutoxymethane

Cat. No.: B1583069 Get Quote

For immediate reference, dibutoxymethane is a flammable liquid and must be disposed of as

hazardous waste through an approved waste disposal plant.[1][2] Under no circumstances

should it be discharged into the sewer system.[3][4]

This guide provides essential safety and logistical information for the proper disposal of

dibutoxymethane, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Pre-Disposal Safety and Handling
Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment:

Eye/Face Protection: Safety glasses with side-shields or tightly fitting safety goggles are

mandatory.[4]

Skin Protection: Wear impervious, fire/flame-resistant clothing and handle the substance with

chemically resistant gloves.[3][4] Always inspect gloves for integrity before use and employ

proper glove removal techniques to avoid skin contact.[3]
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Respiratory Protection: In situations where ventilation is inadequate or if exposure limits are

exceeded, a full-face respirator is necessary.[4]

All handling of dibutoxymethane waste should occur in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for dibutoxymethane relevant to its safe

handling and disposal.

Property Value Source

CAS Number 2568-90-3 [3]

Molecular Formula C9H20O2 [3]

Molecular Weight 160.25 g/mol [3]

GHS Hazard Class Flammable Liquid, Category 3 [1]

Hazard Statements
H226: Flammable liquid and

vapor
[1]

Boiling Point 179.2 °C [5]

Density 0.838 g/cm³ [5]

Aquatic Toxicity (Fish) LC50: 27.344 mg/L (96 h) [4]

Step-by-Step Disposal Protocol
The primary method for the disposal of dibutoxymethane is through a licensed hazardous

waste management service. In-laboratory treatment is not recommended without explicit

approval and established protocols from your institution's Environmental Health and Safety

(EHS) department.

1. Waste Collection:
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Container Selection: Use a clean, leak-proof container that is chemically compatible with

dibutoxymethane. The original container, if in good condition, is a suitable option.[6]

Labeling: Immediately affix a "Hazardous Waste" label to the container.[6] The label must

include:

The full chemical name: "Dibutoxymethane"

The concentration and composition of the waste.

The accumulation start date.

The hazard characteristics (e.g., "Flammable Liquid").

Transferring Waste:

For liquid waste, use a funnel to carefully pour the dibutoxymethane into the designated

waste container.

For solid waste contaminated with dibutoxymethane (e.g., absorbent materials, filter

paper), place it directly into a compatible, labeled solid waste container.

Contaminated sharps must be placed in a designated sharps container.[6]

2. Waste Storage:

Container Sealing: Keep the waste container tightly closed at all times, except when adding

waste.[1][2][3] This prevents the release of flammable vapors.

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA

within your laboratory.[6][7] This area should be away from heat, sparks, open flames, and

other ignition sources.[1][2][3]

Secondary Containment: Liquid waste containers must be kept in a secondary containment

bin to prevent the spread of material in case of a leak.[1][6]

Segregation: Store dibutoxymethane waste separately from incompatible materials,

particularly oxidizing agents.[8]
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3. Arranging for Disposal:

Contact EHS: Once the waste container is full, or as per your institution's guidelines, contact

your Environmental Health and Safety (EHS) department to schedule a pickup for the

hazardous waste.[6] Do not transport hazardous waste yourself.[3]

Disposal of Empty Containers: An empty container that has held dibutoxymethane must be

managed as hazardous waste unless it has been triple-rinsed.[3] The rinsate from the triple-

rinsing process must be collected and disposed of as hazardous waste.[3] After proper

rinsing, deface the chemical label before disposing of the container as regular trash.[3]

Emergency Procedures for Spills
In the event of a dibutoxymethane spill, immediate action is required to mitigate risks.

Evacuation and Ventilation: Evacuate all non-essential personnel from the immediate area

and ensure adequate ventilation.[3]

Control Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[4]

Containment: Prevent the spill from entering drains or waterways.[1][3]

Cleanup: Use an inert, non-combustible absorbent material, such as sand or earth, to absorb

the spilled liquid. Do not use combustible materials like sawdust.[4]

Disposal of Cleanup Materials: Collect the absorbent material and any contaminated soil or

items into a suitable, sealed container for disposal as hazardous waste.[3][4]

Dibutoxymethane Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

dibutoxymethane.
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1. Preparation & Handling

2. Waste Collection

3. Interim Storage

4. Final Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Select Chemically Compatible
Waste Container

Affix 'Hazardous Waste' Label

Carefully Transfer Waste
(Use Funnel for Liquids)

Keep Container Tightly Sealed

Store in Designated SAA

Use Secondary Containment
for Liquid Waste

Contact EHS for Waste Pickup

Disposal by Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of dibutoxymethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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